Cas no 921821-62-7 (2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide
• CAS No: 921821-62-7
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5860252
• PubChem ID: 30557473
• Update Time: 2025-07-14

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetamide, 2-[[2-[(4-ethylphenyl)amino]-2-oxoethyl]thio]-5-(hydroxymethyl)-
• 2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
• 2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(4-ethylphenyl)acetamide
• AKOS004975540
• 2-[2-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• F2258-0706
• 921821-62-7
• 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C16H20N4O3S/c1-2-11-3-5-12(6-4-11)19-15(23)10-24-16-18-7-13(9-21)20(16)8-14(17)22/h3-7,21H,2,8-10H2,1H3,(H2,17,22)(H,19,23)
• InChI Key： VVBLKRWFTBNKGN-UHFFFAOYSA-N
• SMILES： C1(SCC(NC2=CC=C(CC)C=C2)=O)N(CC(N)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide: A Comprehensive Overview

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide (CAS No. 921821-62-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide and imidazole, featuring a unique sulfanyl linkage and a hydroxymethyl group. Its intricate structure and multifaceted properties make it a promising candidate for various therapeutic applications.

The molecular formula of 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide is C₁₆H₂₀N₄O₃S, with a molecular weight of approximately 340.41 g/mol. The compound's structure includes an acetamide moiety, an imidazole ring, and a sulfanyl group, which collectively contribute to its biological activity and potential therapeutic effects.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. The imidazole ring and sulfanyl group are believed to play crucial roles in these activities by modulating key signaling pathways involved in inflammation and pain sensation.

One of the key mechanisms through which 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide exerts its anti-inflammatory effects is by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines are known to be major mediators of inflammation and are often elevated in various inflammatory diseases. By reducing their levels, the compound can help alleviate inflammation and associated symptoms.

Beyond its anti-inflammatory properties, 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide has also shown promise in neuroprotective studies. Research has demonstrated that the compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to scavenge free radicals and modulate mitochondrial function.

In addition to its therapeutic potential, 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide has been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its further development as a potential drug candidate for clinical trials.

The synthesis of 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide involves multiple steps, including the formation of the imidazole ring, introduction of the sulfanyl group, and final coupling with the acetamide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific conditions such as chronic pain and neurodegenerative diseases.

In conclusion, 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(4-ethylphenyl)acetamide (CAS No. 921821-62-7) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in the pharmaceutical industry. Its anti-inflammatory, analgesic, and neuroprotective properties offer significant therapeutic potential for various medical conditions. As research continues to advance, this compound may pave the way for new treatments that improve patient outcomes and quality of life.